N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1-naphthamide

• IUPAC Name: N-[2-(oxan-4-ylsulfanyl)ethyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C18H21NO2S/c20-18(19-10-13-22-15-8-11-21-12-9-15)17-7-3-5-14-4-1-2-6-16(14)17/h1-7,15H,8-13H2,(H,19,20)
• InChI Key: FKPFEAISJSADRK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1SCCNC(=O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H21NO2S
• Molecular Weight: 315.4 g/mol

Description

N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1-naphthamide, also known as TPN-1, is a chemical compound that has been used in scientific research for its potential therapeutic effects.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Structure of Two Isomeric Enaminones : A study by Brbot-Šaranović et al. (2001) explored the synthesis of compounds similar to N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1-naphthamide. They focused on the structural determination through X-ray diffraction, revealing the tautomerism in the molecule's pyrone ring and side chain. This research contributes to understanding the structural and tautomeric properties of related compounds (Brbot-Šaranović, Pavlović, Vrdoljak, & Cindrić, 2001).

• Solid-State Thermolytic and Catalytic Reactions : Yu and Holdcroft (2000) investigated the thermolytic and catalytic removal of the bulky tetrahydropyran (THP) group from polymer films, which relates to the functional group in N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1-naphthamide. Their findings are essential for understanding the reactivity and stability of such groups in solid-state applications (Yu & Holdcroft, 2000).

• Variations in Solid-State, Solution, and Theoretical Structures : Armstrong et al. (2003) conducted research on laterally metallated derivatives of similar compounds, exploring their structures in different states. This study contributes to the understanding of the structural behavior of naphthamide derivatives under various conditions (Armstrong, Clayden, Haigh, Linton, Schooler, & Wheatley, 2003).

Photophysical and Material Science Applications

• Mechanochromic and Acidochromic Response : Zhou et al. (2017) examined 4H-pyran derivatives with aggregation-induced emission properties. Their findings on the mechanochromic and acidochromic properties of these compounds offer insights into potential applications in smart materials and sensors (Zhou, Liu, Guo, Liu, Chen, Huang, Gao, Ding, Cheng, & Wu, 2017).

• Light-Induced Reversible Micellization : Zhang et al. (2014) studied the photochromic materials of naphthopyrans, similar in structure to the compound , used as a light-responsive group in amphiphilic polymers. Their research on light-controlled micellization has implications for drug delivery and other biomedical applications (Zhang, Li, Wang, Li, & Sun, 2014).

• Photophysical and Theoretical Studies on Solvatochromic Effects : Al Sabahi et al. (2020) explored the solvatochromic behavior of pyrazoline derivatives, which shares structural similarities with N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1-naphthamide. This study helps understand how such compounds interact with different solvents, impacting their potential use in various applications (Al Sabahi, Al Busafi, Suliman, & Al Kindy, 2020).